(2,2-Dichloro-3,3-dimethylcyclopropyl)acetonitrile

• CAS RN: 88438-38-4
• Molecular Formula: C7H9Cl2N
• Molecular Weight: 178.06 g/mol
• IUPAC Name: 2-(2,2-dichloro-3,3-dimethylcyclopropyl)acetonitrile
• InChI: InChI=1S/C7H9Cl2N/c1-6(2)5(3-4-10)7(6,8)9/h5H,3H2,1-2H3
• InChI Key: XPLGMSLRVVBWKW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1(Cl)Cl)CC#N)C

Description

(2,2-Dichloro-3,3-dimethylcyclopropyl)acetonitrile is a useful research compound. Its molecular formula is C7H9Cl2N and its molecular weight is 178.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.48 g of 2,2-dichloro-3,3-dimethylcyclopropylmethyl p-toluenesulfonate and 2.0 g of potassium cyanide were suspended in 20 ml of dimethyl formamide, and the mixture was heated at 100° C. for 24 hours with stirring. After cooling, 50 ml of water was added to the reaction mixture. The mixture was extracted with hexane. The hexane layer was washed with water, and dried over sodium sulfate. After drying, the hexane was evaporated under reduced pressure to give 3.8 g of 2,2-dichloro-3,3-dimethylcyclopropylacetonitrile, the desired compound shown above. The boiling point of the product was 96° to 98° C. at 14 mmHg.